Cas no 1804690-31-0 (Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate
• CAS No: 1804690-31-0
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917414
• Update Time: 2025-06-08

Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-2-16-9(15)6-7(14)5(13)3-4(12-6)8(10)11/h3,8,14H,2H2,1H3,(H,12,13)
• InChI Key： KAVMLFGQWSPNDV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(C(=O)OCC)N1)O)=O)F

Computed Properties

• Exact Mass: 233.04996409 g/mol
• Monoisotopic Mass: 233.04996409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6
• Molecular Weight: 233.17

Additional information on Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate

Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate (CAS No. 1804690-31-0): A Comprehensive Overview

Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate (CAS No. 1804690-31-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its difluoromethyl substituent and hydroxyl groups, presents a promising scaffold for the development of novel drugs targeting various biological pathways.

The difluoromethyl group is a key feature of this compound, as it is known to enhance metabolic stability and binding affinity in drug molecules. This modification has been extensively studied in the design of small-molecule inhibitors and has shown considerable success in improving the pharmacokinetic profiles of therapeutic agents. The presence of hydroxyl groups further contributes to the compound's reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of drugs that target inflammation and immune responses. Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate has been explored as a potential candidate for modulating these pathways due to its ability to interact with key enzymes and receptors involved in inflammatory processes. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins.

The structural motif of Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate also makes it an attractive candidate for further derivatization and optimization. Researchers have been investigating various modifications to the pyridine core, including the introduction of additional functional groups or heterocyclic structures, to enhance its biological activity. These efforts aim to develop more potent and selective inhibitors for therapeutic use.

One of the most exciting areas of research involving Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate is its potential application in oncology. The difluoromethyl group is often incorporated into anticancer agents due to its ability to improve drug efficacy and reduce toxicity. Studies have shown that this compound can interfere with key signaling pathways involved in cancer cell proliferation and survival. Additionally, its hydroxyl groups provide opportunities for further chemical modifications that could lead to the development of more effective anticancer therapies.

The synthesis of Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex pyridine ring system efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the final product.

The pharmacological properties of Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate have been evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated significant inhibitory effects on various enzymes and receptors relevant to inflammation and cancer. Animal models have further supported these findings by showing promising results in reducing tumor growth and modulating immune responses. These preclinical data provide a strong foundation for further clinical development.

The future prospects for Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate are bright, with ongoing research focused on optimizing its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new treatments to patients suffering from various diseases. As our understanding of biological pathways continues to evolve, compounds like Ethyl 6-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylate will play a crucial role in advancing drug discovery and development.